(2E)-2-[(1-ethyl-1H-indol-3-yl)methylidene]-7-methyl-3-oxo-2,3-dihydro-1-benzofuran-6-yl methanesulfonate

Specification

• Molecular Formula: C21H19NO5S
• Molecular Weight: 397.4 g/mol
• IUPAC Name: [(2E)-2-[(1-ethylindol-3-yl)methylidene]-7-methyl-3-oxo-1-benzofuran-6-yl] methanesulfonate
• Standard InChI: InChI=1S/C21H19NO5S/c1-4-22-12-14(15-7-5-6-8-17(15)22)11-19-20(23)16-9-10-18(27-28(3,24)25)13(2)21(16)26-19/h5-12H,4H2,1-3H3/b19-11+
• Standard InChI Key: HVUZYZHFFIENFJ-YBFXNURJSA-N
• Isomeric SMILES: CCN1C=C(C2=CC=CC=C21)/C=C/3\C(=O)C4=C(O3)C(=C(C=C4)OS(=O)(=O)C)C
• Canonical SMILES: CCN1C=C(C2=CC=CC=C21)C=C3C(=O)C4=C(O3)C(=C(C=C4)OS(=O)(=O)C)C

Introduction

IUPAC Name

(2E)-2-[(1-ethyl-1H-indol-3-yl)methylidene]-7-methyl-3-oxo-2,3-dihydro-1-benzofuran-6-yl methanesulfonate

Molecular Formula

C20H19NO5S

Structural Features

• Indole Core: The compound contains an indole moiety substituted at the 1-position with an ethyl group and at the 3-position with a methylene bridge.

• Benzofuran Framework: It incorporates a benzofuran ring with a methyl substitution at the 7-position and a ketone group at the 3-position.

• Methanesulfonate Group: A methanesulfonate ester is attached to the benzofuran ring, contributing to its solubility and reactivity.

Synthesis

The synthesis of this compound likely involves multiple steps, including:

• Formation of the Indole Subunit: The indole core can be synthesized through Fischer indole synthesis or other established methods.

• Benzofuran Derivative Preparation: The benzofuran framework is typically formed via cyclization reactions involving o-hydroxyacetophenones.

• Coupling Reaction: The indole derivative is coupled with the benzofuran moiety through a condensation reaction to form the methylene bridge.

• Sulfonation: The final step involves esterification with methanesulfonyl chloride to yield the methanesulfonate ester.

Pharmaceutical Interest

Compounds containing indole and benzofuran scaffolds are widely studied for their biological activities:

• Anticancer Properties: Benzofuran derivatives have demonstrated selective cytotoxicity against cancer cell lines, such as leukemia (e.g., K562, HL-60).

• Antimicrobial Activity: Indole derivatives are known for their antibacterial and antifungal properties.

• Anti-inflammatory Effects: Methanesulfonate esters may enhance solubility and bioavailability, making them suitable for drug development.

Chemical Reactivity

The presence of electrophilic (ketone) and nucleophilic (indole nitrogen) sites makes this compound a candidate for further functionalization in synthetic chemistry.

Example Studies

• Biological Activity of Benzofurans:

  • A study on related benzofuran derivatives highlighted their potential as anticancer agents, with IC50 values in the micromolar range for specific cell lines.

• Indole-Based Compounds:

  • Indole derivatives have been extensively studied for their role in drug discovery, particularly in targeting enzymes and receptors involved in cancer and neurological disorders.